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Compound of Interest

Compound Name: trans-2-Decenal-d2

cat. No.: B15135790

An In-depth Technical Guide to trans-2-Decenal-
d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-2-Decenal-d2, a deuterated
derivative of the naturally occurring a,3-unsaturated aldehyde, trans-2-decenal. Due to the
kinetic isotope effect, deuterated compounds are of significant interest in pharmaceutical
research for their potential to exhibit altered metabolic profiles and extended half-lives. This
document covers the fundamental properties of trans-2-Decenal-d2, including its CAS number
and molecular weight, and delves into proposed experimental protocols for its synthesis and
biological evaluation. Furthermore, it explores the known signaling pathways influenced by its
non-deuterated counterpart, providing a basis for investigating the biological activities of trans-
2-Decenal-d2. The information is presented to support researchers in drug discovery and
development in exploring the potential of this and similar deuterated compounds.

Core Data Presentation

The fundamental physicochemical properties of trans-2-Decenal-d2 are summarized in the
table below, with data for the non-deuterated form provided for comparison.
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Property trans-2-Decenal-d2 trans-2-Decenal
CAS Number 1335436-39-9[1] 3913-81-3
Molecular Formula C10H16D20 C10H180
Molecular Weight 156.27 g/mol 154.25 g/mol

Expected to be a colorless to o
Appearance o Colorless to pale yellow liquid
pale yellow liquid

od Expected to have a waxy, fatty, = Waxy, fatty, green, with citrus
or
and green aroma and cilantro notes

Note: The molecular weight for trans-2-Decenal-d2 was calculated based on the substitution
of two protium atoms with deuterium atoms.

Synthesis and Analysis
Proposed Synthesis of trans-2-Decenal-d2

The synthesis of deuterated a,3-unsaturated aldehydes can be achieved through various
methods. A proposed route for trans-2-Decenal-d2 involves the use of N-heterocyclic carbene
(NHC) catalysis for a direct hydrogen-deuterium exchange on the aldehyde functional group of

trans-2-decenal.
Experimental Protocol:

e Reaction Setup: In a nitrogen-purged glovebox, combine trans-2-decenal (1.0 eq), an
appropriate NHC catalyst (e.qg., 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene, 0.1 eq), and
a suitable base (e.g., potassium tert-butoxide, 1.2 eq) in a vial.

o Deuterium Source: Add deuterated water (D20) as the deuterium source.

e Reaction Conditions: Stir the reaction mixture at room temperature for a specified period
(e.g., 12-24 hours), monitoring the reaction progress by GC-MS.

o Work-up: Upon completion, quench the reaction with a suitable acidic solution. Extract the
product with an organic solvent (e.g., diethyl ether), wash with brine, and dry over anhydrous
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sodium sulfate.

 Purification: Purify the crude product by flash column chromatography on silica gel to yield
trans-2-Decenal-d2.

GC-MS Analysis

Gas chromatography-mass spectrometry (GC-MS) is a crucial technique for the analysis and
confirmation of the synthesis of trans-2-Decenal-d2.

Experimental Protocol:

o Sample Preparation: Prepare a dilute solution of the synthesized trans-2-Decenal-d2 in a
volatile solvent such as hexane or dichloromethane.

¢ GC-MS Parameters:

o Column: Use a polar capillary column suitable for separating isomers (e.g., DB-WAX or
equivalent).

o Injection Mode: Split injection is recommended to prevent column overload.
o Carrier Gas: Helium at a constant flow rate.

o Oven Program: An initial temperature hold followed by a temperature ramp to an
appropriate final temperature to ensure good separation.

o Mass Spectrometry: Operate in electron ionization (EI) mode and scan a suitable mass
range to detect the molecular ion and characteristic fragments of trans-2-Decenal-d2.

Biological Activity and Signaling Pathways

While specific studies on trans-2-Decenal-d2 are limited, the biological activities of its non-
deuterated analog, trans-2-decenal, have been investigated. It is known to induce inflammatory
responses and endothelial dysfunction, primarily through the activation of the JNK and NF-kB
signaling pathways. The deuterated form is expected to exhibit similar, if not modulated,
activities.
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JNK Signaling Pathway

The c-Jun N-terminal kinase (JNK) pathway is a critical signaling cascade involved in cellular
responses to stress, inflammation, and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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